1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-(dimethylamino)-2-buten-1-one

• Molecular Formula: C12H12ClF3N2O
• Molecular Weight: 292.68 g/mol
• IUPAC Name: 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-(dimethylamino)but-2-en-1-one
• InChI: InChI=1S/C12H12ClF3N2O/c1-7(18(2)3)4-10(19)11-9(13)5-8(6-17-11)12(14,15)16/h4-6H,1-3H3
• InChI Key: XVSQFSJVWJMNRF-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)C1=C(C=C(C=N1)C(F)(F)F)Cl)N(C)C

Description

1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-(dimethylamino)-2-buten-1-one is a useful research compound. Its molecular formula is C12H12ClF3N2O and its molecular weight is 292.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.0 g of 2-acetyl-3-chloro-5-(trifluoromethyl)pyridine and 715 mg of N,N-dimethylacetamide dimethyl acetal were reacted in 6 mL of toluene at 100° C. for 14 hours. The reaction liquid was concentrated under reduced pressure, and the obtained residue was purified by silica gel column chromatography (eluent: ethyl acetate) to obtain 869 mg of 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-3-(dimethylamino)-2-buten-1-one (after-mentioned intermediate No. IV-1).